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Compound of Interest

Compound Name: Eicosanoic Acid

Cat. No.: B114766

Introduction

Arachidic acid, systematically known as icosanoic acid, is a saturated very-long-chain fatty acid
(VLCFA) with a 20-carbon backbone.[1][2] Its name is derived from the Latin word arachis,
meaning peanut, as it is a minor constituent of peanut oil (1.1-1.7%).[3][4] While not as
biologically ubiquitous in signaling cascades as its unsaturated counterpart, arachidonic acid,
arachidic acid serves as a structural component in cellular membranes and a metabolic
substrate. This technical guide provides a comprehensive overview of its molecular structure,
physicochemical properties, metabolic fate, and analytical methodologies relevant to
researchers, scientists, and professionals in drug development.

Molecular Structure and Chemical Formula

Arachidic acid is a straight-chain saturated fatty acid, meaning its 20-carbon aliphatic chain
contains no double bonds.[1][2] This lack of unsaturation results in a linear, flexible chain that
can pack tightly, influencing the properties of lipid structures it is part of. The molecule is
terminated by a carboxylic acid functional group (-COOH), which imparts its acidic character.[1]

The chemical and structural formulas are summarized below:
e Molecular Formula: C20H4002[1]

o Structural Formula: CH3(CH2)1sCOOH][1][2]
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Below is a two-dimensional representation of the molecular structure of arachidic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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